Cas no 2172263-19-1 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-methylpiperidine-3-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-methylpiperidine-3-carboxylic acid
• CAS No: 2172263-19-1
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6050703
• PubChem ID: 165821853
• Update Time: 2025-11-05

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-methylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-methylpiperidine-3-carboxylic acid
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-4-methylpiperidine-3-carboxylic acid
• EN300-1527146
• 2172263-19-1

• Inchi： 1S/C26H30N2O5/c1-17-12-14-28(15-22(17)25(30)31)24(29)11-6-13-27-26(32)33-16-23-20-9-4-2-7-18(20)19-8-3-5-10-21(19)23/h2-5,7-10,17,22-23H,6,11-16H2,1H3,(H,27,32)(H,30,31)
• InChI Key： LBKWJCCHIOSDDF-UHFFFAOYSA-N
• SMILES： OC(C1CN(C(CCCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CCC1C)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-methylpiperidine-3-carboxylic acid

Comprehensive Analysis of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-methylpiperidine-3-carboxylic acid (CAS No. 2172263-19-1)

The compound 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-methylpiperidine-3-carboxylic acid (CAS No. 2172263-19-1) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and peptide synthesis. This molecule, characterized by its unique Fmoc-protected amino acid structure, plays a pivotal role in the development of novel therapeutic agents and biochemical research tools. Its 4-methylpiperidine-3-carboxylic acid backbone and butanoyl linker make it a versatile building block for drug discovery and bioconjugation applications.

In recent years, the demand for Fmoc-protected intermediates like CAS 2172263-19-1 has surged due to their critical role in solid-phase peptide synthesis (SPPS). Researchers are particularly interested in how this compound's steric properties and solubility characteristics influence peptide chain assembly efficiency. The 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group provides excellent protection for the amino functionality while allowing for mild deprotection conditions, making it ideal for automated peptide synthesizers.

The pharmaceutical industry has shown growing interest in 4-methylpiperidine derivatives due to their potential as bioactive scaffolds. The presence of both carboxylic acid and amide functionalities in 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-methylpiperidine-3-carboxylic acid enables diverse conjugation possibilities, particularly in the development of targeted drug delivery systems. Recent studies have explored its application in creating peptide-drug conjugates with improved pharmacokinetic profiles.

From a synthetic chemistry perspective, the CAS 2172263-19-1 compound offers several advantages. Its crystalline nature facilitates purification processes, while the moderate lipophilicity of the 4-methylpiperidine moiety contributes to favorable membrane permeability in potential drug candidates. These properties align with current industry trends toward fragment-based drug design and property-focused molecular optimization.

Quality control of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-methylpiperidine-3-carboxylic acid requires rigorous analytical methods. Modern laboratories employ HPLC-MS and NMR spectroscopy to verify the compound's purity and structural integrity. The chromatographic behavior of this molecule under various mobile phase conditions has become a subject of research, particularly for optimizing peptide synthesis workflows.

Storage and handling recommendations for CAS 2172263-19-1 emphasize protection from moisture and light, with optimal conditions being -20°C under inert atmosphere. These precautions maintain the stability of both the Fmoc protecting group and the carboxylic acid functionality, ensuring consistent performance in synthetic applications.

The future research directions for this compound include exploration of its structure-activity relationships in various biological systems and potential modifications to enhance its synthetic utility. As the pharmaceutical industry continues to prioritize peptide therapeutics and conjugate vaccines, the importance of high-quality building blocks like 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-methylpiperidine-3-carboxylic acid will undoubtedly grow.